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Compound of Interest

Compound Name: 4-Ethylphenyl isocyanate

Cat. No.: B1329626

Abstract: This document provides a comprehensive technical analysis of the safety data for 4-
Ethylphenyl isocyanate (CAS: 23138-50-3), a reactive chemical intermediate used in various
research and drug development applications. It is intended for researchers, scientists, and
professionals who handle this compound. This guide consolidates key quantitative safety data,
outlines emergency procedures, and details necessary personal protective equipment and
handling protocols. The information is presented through structured tables and logical diagrams
to ensure clarity and rapid comprehension of the associated hazards and mitigation strategies.

Chemical Identification and Properties

4-Ethylphenyl isocyanate is an organic compound characterized by an isocyanate functional
group attached to an ethylphenyl ring.[1][2] Its high reactivity, particularly with nucleophiles like
water, alcohols, and amines, makes it a valuable synthetic building block but also necessitates
stringent safety precautions.[3][4]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source(s)
1-ethyl-4-
IUPAC Name _ [11[5]
isocyanatobenzene
p-Ethylphenyl isocyanate,
Synonyms Benzene, 1-ethyl-4- [1][2]
isocyanato-
CAS Number 23138-50-3 [1][2][5]
Molecular Formula CoHsNO [1][5]
Molecular Weight 147.17 g/mol [1][2]
Appearance Clear to pale yellow liquid [5]
Density 1.024 g/mL at 25 °C [2]
Boiling Point 68 °C @ 1 mm Hg [2]
Flash Point 190 °F / 87.8 °C [2]

Water Solubility

61.83 mg/L at 25 °C (reacts)

[2]

| Refractive Index | 1.5250-1.5290 @ 20 °C |[5] |

Hazard Analysis and GHS Classification

Under the Globally Harmonized System (GHS), 4-Ethylphenyl isocyanate is classified as a

hazardous substance with multiple risk factors.[6] It poses significant acute toxicity risks

through oral, dermal, and inhalation routes and is a known irritant to the skin, eyes, and

respiratory system.[1][6] Furthermore, it is a respiratory sensitizer, meaning it can cause allergy

or asthma-like symptoms upon inhalation.[7]

Table 2: GHS Hazard Classification
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Hazard Statement

Hazard Class Category Hazard Statement
Code
Toxic if swallowed /
Acute Toxicity, Oral Category 3/4 H301 / H302 Harmful if
swallowed
o Harmful in contact
Acute Toxicity, Dermal  Category 4 H312 ) )
with skin
Acute Toxicity, o
) Category 4 H332 Harmful if inhaled
Inhalation
Skin o
) o Category 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2A H319 o
Damage/Irritation irritation
May cause allergy or
Respiratory asthma symptoms or
o Category 1 H334 ) o
Sensitization breathing difficulties if
inhaled
Specific Target Organ May cause respirator
P o I 9 Category 3 H335 ) .y ) P Y
Toxicity irritation

| Flammable Liquids | Category 4 | H227 | Combustible liquid |

Experimental Protocol Considerations

Caption: GHS Pictograms and Associated Hazards.

The data presented in a Safety Data Sheet is derived from standardized experimental tests.

While the full, detailed protocols are typically not published within an SDS, they adhere to

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD).

o Acute Toxicity (LDso/LCso): Values for oral, dermal, and inhalation toxicity (e.g., H302, H312,
H332) are determined using OECD Test Guidelines 420, 402, and 403, respectively, or
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equivalent methods. These tests involve administering the substance to laboratory animals
under controlled conditions to determine the dose that is lethal to 50% of the test population.

o Skin and Eye Irritation: The classifications "Causes skin irritation” (H315) and "Causes
serious eye irritation" (H319) are typically based on studies following OECD Guidelines 404
(Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion).[1][6] These
protocols involve applying the substance to the skin or eyes of test animals and observing for
effects like redness, swelling, and corneal opacity over a set period.

e Sensitization: The determination that a chemical may cause respiratory sensitization (H334)
often involves animal studies (e.g., mouse IgE tests) or substantial evidence from human
exposure incidents.

o Flash Point: The flash point is determined using a standardized apparatus, such as a
Pensky-Martens closed-cup tester (e.g., ASTM D93). This experiment identifies the lowest
temperature at which the liquid's vapors will ignite when exposed to an ignition source.

Safe Handling and Exposure Control

Due to its hazardous properties, a strict workflow must be followed when handling 4-
Ethylphenyl isocyanate. Engineering controls, such as a certified chemical fume hood, are
mandatory to control vapor inhalation.[8]
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Caption: Standard workflow for handling 4-Ethylphenyl isocyanate.

The use of appropriate PPE is non-negotiable to prevent skin contact, eye damage, and
inhalation.[8] All personnel must be trained on the proper use and limitations of their PPE.[8]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1329626?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329626?utm_src=pdf-body
https://www.allgreenchems.com/info/what-should-i-pay-attention-to-when-using-ethy-102653151.html
https://www.allgreenchems.com/info/what-should-i-pay-attention-to-when-using-ethy-102653151.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Required Personal Protective Equipment (PPE)

Core PPE Requirements

Prevents Inhalation /Prevents Severe Prevents Dermal Prevents Accidental

& Sensitization Irritation Absorption & Irritation Splashes
Respiratory Protection Eye & Face Protection Hand Protection Body Protection
NIOSH-approved respirator Chemical splash goggles Chemical-resistant gloves Chemical-resistant apron
with organic vapor cartridges AND face shield (e.g., Butyl rubber, Viton) or lab coat

Click to download full resolution via product page
Caption: Mandatory PPE for handling 4-Ethylphenyl isocyanate.

Emergency and First-Aid Procedures

Immediate and correct response to an exposure is critical to minimizing harm. All personnel
should be familiar with the location of safety showers, eyewash stations, and first-aid kits.
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Caption: First-aid response flowchart for various exposure routes.

Specific First-Aid Measures:

 Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical assistance.

o Skin Contact: Take off all contaminated clothing at once. Rinse the affected skin area with

copious amounts of water and soap for at least 15 minutes.[9] Seek medical advice if

irritation develops or persists.[6]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[9] Remove contact lenses if it is safe to do so.[6]
Immediate medical attention from an ophthalmologist is required.

 Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting.[10] Call a poison
control center or doctor for treatment advice immediately.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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